Cas no 1361501-18-9 (Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate
• CAS No: 1361501-18-9
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933377
• Update Time: 2025-10-22

Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate
• Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-5-6(9(12)13)3-7(10(15)16-2)8(4-11)14-5/h3,9H,4H2,1-2H3
• InChI Key： OJILUBZIIYBYDV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)C=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate

Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate (CAS No. 1361501-18-9): An Overview

Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate (CAS No. 1361501-18-9) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and a methyl group, all attached to a pyridine ring. These functional groups contribute to its chemical reactivity and potential biological activity, making it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate is C₁₂H₁₂ClF₂N₂O₂, and its molecular weight is approximately 287.68 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 2-chloroacetyl chloride with 5-difluoromethyl-6-methylpyridin-3-amine, followed by esterification with methanol.

In recent years, Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate has gained attention for its potential use in the development of novel pharmaceuticals. Research has shown that compounds containing similar structural motifs exhibit a range of biological activities, including antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The chloromethyl group in Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate is particularly noteworthy due to its reactivity and ability to form covalent bonds with biomolecules. This property makes it an attractive candidate for the development of covalent inhibitors, which can target specific enzymes or proteins involved in disease pathways. Covalent inhibitors have shown promise in treating conditions such as cancer and neurodegenerative diseases by irreversibly binding to their targets and modulating their activity.

The difluoromethyl group is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This can lead to better drug efficacy and reduced side effects. A study published in the European Journal of Medicinal Chemistry in 2020 highlighted the importance of fluorination in enhancing the biological activity of pyridine-based compounds. The researchers found that introducing fluorine atoms at specific positions on the pyridine ring significantly increased the potency of the compounds against various cancer cell lines.

In addition to its pharmaceutical applications, Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate has also been explored for use in agrochemicals. Pyridine derivatives are commonly used as herbicides, fungicides, and insecticides due to their broad-spectrum activity and low environmental impact. A recent study published in Pesticide Biochemistry and Physiology demonstrated that this compound exhibited strong herbicidal activity against several weed species, making it a potential candidate for the development of new herbicides.

The safety profile of Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate is an important consideration for both industrial and research applications. Toxicological studies have shown that this compound has low acute toxicity when administered orally or dermally. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safety in laboratory settings.

In conclusion, Methyl 2-(chloromethyl)-5-(difluoromethyl)-6-methy lpyridine-3-carboxylate (CAS No. 1361501-18-9) is a multifaceted compound with significant potential in various fields. Its unique structural features make it an attractive intermediate for the synthesis of novel pharmaceuticals and agrochemicals. Ongoing research continues to uncover new applications and optimize its properties for specific uses, highlighting its importance in modern chemical and pharmaceutical research.